Cas no 2918906-10-0 (2-Bromo-1-ethoxy-4-fluoro-3-(methylsulfonyl)benZene)

• Product Name: 2-Bromo-1-ethoxy-4-fluoro-3-(methylsulfonyl)benZene
• CAS No: 2918906-10-0
• MF: C₉H₁₀BrFO₃S
• MW: 297.14130449295
• CID: 6796495
• PubChem ID: 171366066
• Update Time: 2025-10-29

2-Bromo-1-ethoxy-4-fluoro-3-(methylsulfonyl)benZene Chemical and Physical Properties

Names and Identifiers

• MFCD34784650
• 2-Bromo-1-ethoxy-4-fluoro-3-(methylsulfonyl)benZene
• 2918906-10-0

• Inchi： 1S/C9H10BrFO3S/c1-3-14-7-5-4-6(11)9(8(7)10)15(2,12)13/h4-5H,3H2,1-2H3
• InChI Key： FNNGIZPJQFQCJT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1S(C)(=O)=O)F)OCC

Computed Properties

• Exact Mass: 295.95181g/mol
• Monoisotopic Mass: 295.95181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Bromo-1-ethoxy-4-fluoro-3-(methylsulfonyl)benZene

2-Bromo-1-Ethoxy-4-Fluoro-3-(Methylsulfonyl)Benzene: A Comprehensive Overview

2-Bromo-1-Ethoxy-4-Fluoro-3-(Methylsulfonyl)Benzene, identified by the CAS number 2918906-10-0, is a highly specialized organic compound with a complex structure that makes it valuable in various fields of chemistry. This compound is characterized by its bromine, ethoxy, fluoro, and methylsulfonyl substituents attached to a benzene ring, which contribute to its unique chemical properties and reactivity.

The synthesis of 2-Bromo-1-Ethoxy-4-Fluoro-3-(Methylsulfonyl)Benzene involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of transition metal catalysts and advanced coupling reactions has significantly improved the yield and purity of this compound.

In terms of applications, 2-Bromo substituents are known for their ability to participate in nucleophilic aromatic substitution reactions, making this compound a versatile building block in organic synthesis. The presence of the methylsulfonyl group further enhances its reactivity, as sulfonyl groups are electron-withdrawing and can activate certain positions on the benzene ring for further functionalization.

Recent studies have highlighted the potential of 2-Bromo-containing compounds in drug discovery. The unique combination of substituents in this molecule allows for modulation of pharmacokinetic properties such as solubility and bioavailability. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and inflammation.

The methylsulfonyl group also plays a critical role in stabilizing certain intermediates during chemical transformations. This has led to its application in the development of novel materials, such as advanced polymers and coatings, where precise control over molecular architecture is essential.

In addition to its synthetic applications, 2-Bromo-containing compounds are being investigated for their environmental impact. Recent research has focused on understanding their degradation pathways under various conditions, ensuring their safe use and disposal in industrial settings.

The integration of computational chemistry tools has further enhanced our understanding of the electronic structure and reactivity of 2-Bromo-containing compounds like this one. Quantum mechanical calculations have provided insights into the bonding interactions and reaction mechanisms involving this molecule, aiding in the design of more efficient synthetic routes.

In conclusion, 2-Bromo-ethoxy-fluoro-methylsulfonylbenzene, with its unique combination of functional groups and versatile reactivity, continues to be a focal point in modern organic chemistry research. Its applications span from drug discovery to material science, underscoring its importance as a valuable chemical entity.